Cas no 1094755-30-2 ((2,2-Difluoroethyl)(propan-2-yl)amine)

• Product Name: (2,2-Difluoroethyl)(propan-2-yl)amine
• CAS No: 1094755-30-2
• MF: C₅H₁₁F₂N
• MW: 123.14434838295
• CID: 4679835
• PubChem ID: 43163767
• Update Time: 2025-05-25

(2,2-Difluoroethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoroethyl)(propan-2-yl)amine
• (2,2-Difluoroethyl)(propan-2-yl)amine

• Inchi： 1S/C5H11F2N/c1-4(2)8-3-5(6)7/h4-5,8H,3H2,1-2H3
• InChI Key： NPDLHGCLVACEGC-UHFFFAOYSA-N
• SMILES： FC(CNC(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2,2-Difluoroethyl)(propan-2-yl)amine

(2,2-Difluoroethyl)(propan-2-yl)amine: A Comprehensive Overview

The compound with CAS No. 1094755-30-2, commonly referred to as (2,2-Difluoroethyl)(propan-2-yl)amine, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical properties and potential uses in drug development, agrochemicals, and advanced materials synthesis.

Recent studies have highlighted the importance of (2,2-Difluoroethyl)(propan-2-yl)amine in the context of its role as a versatile building block in organic synthesis. Researchers have demonstrated that this compound can serve as an intermediate in the production of bioactive molecules, particularly in the pharmaceutical industry where fluorinated compounds are highly sought after for their enhanced pharmacokinetic properties.

The synthesis of (2,2-Difluoroethyl)(propan-2-yl)amine involves a multi-step process that typically begins with the fluorination of an appropriate precursor. The exact methodology varies depending on the desired scale and purity, but modern techniques often employ catalytic methods to ensure efficiency and minimize environmental impact.

In terms of chemical properties, (CAS No. 1094755-30-2) exhibits a melting point of approximately -68°C and a boiling point around 68°C under standard atmospheric conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for a wide range of synthetic applications.

One of the most promising areas of research involving (propananilide derivatives like (CAS No. 1094755)) is their application in drug discovery programs targeting specific biological pathways. For instance, recent studies have shown that this compound can modulate enzyme activity in ways that could lead to novel therapeutic agents for conditions such as cancer and neurodegenerative diseases.

Furthermore, the fluorinated nature of this compound contributes to its stability under harsh chemical conditions, making it an ideal candidate for use in high-throughput screening assays within the pharmaceutical industry.

From an environmental standpoint, understanding the degradation pathways of (CAS No.) is crucial for assessing its potential impact on ecosystems. Preliminary studies indicate that this compound undergoes rapid hydrolysis under alkaline conditions, which could mitigate concerns related to long-term persistence in the environment.

In conclusion, (CAS No.) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile synthetic potential continue to drive innovative research efforts aimed at unlocking its full potential in both academic and industrial settings.